Cas no 1250093-19-6 (2-(Cyclopropylmethoxy)pyridin-4-amine)

• Product Name: 2-(Cyclopropylmethoxy)pyridin-4-amine
• CAS No: 1250093-19-6
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD16084437
• CID: 4564627
• PubChem ID: 61709249
• Update Time: 2025-06-13

2-(Cyclopropylmethoxy)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)pyridin-4-amine
• CS-0271459
• 1250093-19-6
• AKOS010977875
• EN300-1258807
• 2-(Cyclopropylmethoxy)pyridin-4-amine

• MDL： MFCD16084437
• Inchi： 1S/C9H12N2O/c10-8-3-4-11-9(5-8)12-6-7-1-2-7/h3-5,7H,1-2,6H2,(H2,10,11)
• InChI Key： ITHGWHMNRBGFIK-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CN=1)N)CC1CC1

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

2-(Cyclopropylmethoxy)pyridin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(Cyclopropylmethoxy)pyridin-4-amine

Comprehensive Overview of 2-(Cyclopropylmethoxy)pyridin-4-amine (CAS No. 1250093-19-6)

2-(Cyclopropylmethoxy)pyridin-4-amine (CAS No. 1250093-19-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyridine core and cyclopropylmethoxy substituent, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, combining a heterocyclic amine with a cyclopropyl group, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 2-(Cyclopropylmethoxy)pyridin-4-amine has surged due to its role in developing novel small-molecule inhibitors and biologically active compounds. Researchers are particularly interested in its potential as a pharmacophore in targeting specific enzymes or receptors. The compound's CAS No. 1250093-19-6 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing importance in industrial and academic labs.

One of the key trends driving interest in 2-(Cyclopropylmethoxy)pyridin-4-amine is the rise of precision medicine and targeted therapy. As the pharmaceutical industry shifts toward personalized treatments, compounds like this are being explored for their ability to modulate specific biological pathways. Additionally, its structural motif aligns with current research into fragment-based drug design, a hot topic in medicinal chemistry.

From a synthetic perspective, 2-(Cyclopropylmethoxy)pyridin-4-amine is often synthesized via nucleophilic substitution or catalytic coupling reactions. Its amine functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening. This adaptability makes it a favorite among chemists working on lead optimization and structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some traditional intermediates, 2-(Cyclopropylmethoxy)pyridin-4-amine is not classified as a hazardous substance, which simplifies its handling and disposal. This aligns with the broader industry push toward green chemistry and sustainable synthesis, topics frequently searched by professionals in the field.

In summary, 2-(Cyclopropylmethoxy)pyridin-4-amine (CAS No. 1250093-19-6) represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, agrochemical development, and material science ensures its continued prominence in scientific literature and industrial workflows. As research progresses, this compound is likely to remain a focal point for innovations in organic synthesis and therapeutic agent design.